2-tert-Butyl-4-chloro-6-cyclopropyl-pyrimidine

• Molecular Formula: C11H15ClN2
• Molecular Weight: 210.70 g/mol
• IUPAC Name: 2-tert-butyl-4-chloro-6-cyclopropylpyrimidine
• InChI: InChI=1S/C11H15ClN2/c1-11(2,3)10-13-8(7-4-5-7)6-9(12)14-10/h6-7H,4-5H2,1-3H3
• InChI Key: VOCIYBJAFAZPFF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NC(=CC(=N1)Cl)C2CC2

Description

2-tert-Butyl-4-chloro-6-cyclopropyl-pyrimidine is a useful research compound. Its molecular formula is C11H15ClN2 and its molecular weight is 210.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

14.8 g 2-tert-butyl-4-hydroxy-6-cyclopropyl-pyrimidine (76.9 mmol) were dissolved in 100 ml of toluene and 3 ml of dimethylformamide. 23.6 ml of POCl3 (153.7 mmol) were added dropwise at 10° C. After stirring overnight at room temperature most of the toluene was evaporated. The mixture was cooled with ice and 20 ml of water were added cautiously. Subsequently, an additional 200 ml of water were added and the aqueous phase was extracted four times with dichloromethane. The combined organic phases were dried over magnesium sulfate, filtered, and then concentrated to dryness to yield 17 g of a yellowish oil (quant.).